Cas no 29494-21-1 (4a(2H)-Naphthalenecarboxylicacid, 1,3,4,5,6,7-hexahydro-7-oxo-, methyl ester)

• Product Name: 4a(2H)-Naphthalenecarboxylicacid, 1,3,4,5,6,7-hexahydro-7-oxo-, methyl ester
• CAS No: 29494-21-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 273377
• PubChem ID: 278225
• Update Time: 2025-04-19

4a(2H)-Naphthalenecarboxylicacid, 1,3,4,5,6,7-hexahydro-7-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4a(2H)-Naphthalenecarboxylicacid, 1,3,4,5,6,7-hexahydro-7-oxo-, methyl ester
• methyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate
• AC1L5NMG
• AC1Q6I50
• AG-J-28670
• AR-1J5690
• CTK4G3410
• methyl 7-oxo-1,3,4,5,6,7-hexahydronaphthalene-4a(2h)-carboxylate
• NSC127552
• 29494-21-1
• DTXSID20299030
• NSC-127552

• Inchi： 1S/C12H16O3/c1-15-11(14)12-6-3-2-4-9(12)8-10(13)5-7-12/h8H,2-7H2,1H3
• InChI Key： YRYCLVQMRDJBRL-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCC(C=C1CCCC2)=O)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 325.1°C at 760 mmHg
• Flash Point: 142.6°C
• Refractive Index: 1.513
• PSA: 43.37
• LogP: 2.00910